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Introduction
Imazamox, a member of the imidazolinone family of herbicides, is a widely utilized post-

emergence herbicide for the control of a broad spectrum of grass and broadleaf weeds. Its

efficacy stems from the inhibition of the enzyme acetohydroxyacid synthase (AHAS), also

known as acetolactate synthase (ALS), a critical enzyme in the biosynthetic pathway of

branched-chain amino acids in plants. A key, yet often overlooked, aspect of imazamox is its

chirality. The molecule possesses a stereogenic center, resulting in the existence of two

enantiomers, (R)-imazamox and (S)-imazamox. Commercially, imazamox is available as a

racemic mixture. This technical guide provides an in-depth exploration of the chiral properties

of imazamox, the differential biological activity of its enantiomers, and the experimental

methodologies used to elucidate these characteristics.

Chiral Properties and Enantioselective Activity
The herbicidal activity of imazamox is predominantly attributed to the (R)-enantiomer. The (S)-

enantiomer exhibits significantly lower herbicidal efficacy. This enantioselectivity is a crucial

factor in understanding the environmental fate and overall performance of the herbicide.

Quantitative Data on Enantiomer Activity
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The differential activity of imazamox enantiomers has been quantified in various studies. The

following table summarizes the effective concentration required to cause 50% inhibition (EC50)

of various growth parameters in maize seedlings, a sensitive indicator species.

Parameter
Racemic Imazamox
(mg/L)

(S)-Imazamox
(mg/L)

(R)-Imazamox
(mg/L)

Root Length 0.4212 1.2142 0.2460

Root Fresh Weight 0.0002 0.1005 0.0032

Shoot Height 0.7114 1.4056 0.4530

Shoot Fresh Weight 0.6220 1.5418 0.2286

Total Chlorophyll

Content
0.1100 0.3306 0.0307

Data from a study on maize seedlings (Zea mays L.) exposed to imazamox in hydroponic

experiments.[1]

The data clearly indicates that the (R)-enantiomer is significantly more phytotoxic to maize

seedlings than the (S)-enantiomer, with the racemic mixture exhibiting intermediate toxicity.[1]

The order of toxicity is consistently R-imazamox > Rac-imazamox > S-imazamox.[1]

Mode of Action: Inhibition of Acetohydroxyacid
Synthase (AHAS)
Imazamox, like other imidazolinone herbicides, targets and inhibits the enzyme

acetohydroxyacid synthase (AHAS).[2] This enzyme is pivotal for the biosynthesis of the

branched-chain amino acids valine, leucine, and isoleucine in plants.[3] As these amino acids

are essential for protein synthesis and overall plant growth, the inhibition of AHAS leads to a

cascade of metabolic disruptions, ultimately resulting in plant death.

Signaling Pathway of AHAS Inhibition
The following diagram illustrates the signaling pathway initiated by the inhibition of AHAS by

imazamox.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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